Cas no 153168-59-3 (2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol)
![2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol structure](https://ossimg.kuujia.com/scimg/153500/153168-59-3x500.png)
153168-59-3 structure
Product Name:2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol
CAS No:153168-59-3
MF:C11H9F3N2O2
MW:258.196573019028
MDL:MFCD09864151
CID:1326739
PubChem ID:135516666
Update Time:2025-04-20
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]-
- 2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol
- 2,6-dimethyl-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)phenol
- EN300-200242
- DA-09938
- PQGCSQGDHIGLPS-UHFFFAOYSA-N
- MFCD09864151
- SCHEMBL5098195
- AC4462
- 4-(5-trifluoromethyl-1,2,4-oxadiazol-3-yl)-2,6-dimethylphenol
- SY251348
- AB93191
- AKOS015958121
- F2158-0051
- Z1983023717
- 153168-59-3
- 2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol
-
- MDL： MFCD09864151
- Inchi： 1S/C11H9F3N2O2/c1-5-3-7(4-6(2)8(5)17)9-15-10(18-16-9)11(12,13)14/h3-4,17H,1-2H3
- InChI Key： ITUYVBZOLSFUNQ-UHFFFAOYSA-N
- SMILES： FC(C1=NC(C2C=C(C)C(=C(C)C=2)O)=NO1)(F)F
Computed Properties
- Exact Mass: 258.06167
- Monoisotopic Mass: 258.06161202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 59.2Ų
Experimental Properties
- PSA: 59.15
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D459260-10mg |
2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D459260-50mg |
2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D459260-100mg |
2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Chemenu | CM417879-100mg |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM417879-250mg |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM417879-1g |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95%+ | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D779508-1g |
2,6-Dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95% | 1g |
$430 | 2024-07-20 | |
| Advanced ChemBlocks | L19543-1G |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95% | 1G |
$735 | 2023-09-15 | |
| Advanced ChemBlocks | L19543-5G |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95% | 5G |
$2,335 | 2023-09-15 | |
| Enamine | EN300-200242-0.05g |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol |
153168-59-3 | 95.0% | 0.05g |
$100.0 | 2025-02-19 |
2,6-dimethyl-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]phenol Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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